Cas no 2228908-23-2 (3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol)

• Product Name: 3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol
• CAS No: 2228908-23-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5951970
• PubChem ID: 165967326
• Update Time: 2025-08-05

3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol
• 2228908-23-2
• 3-[(4-hydroxy-3,5-dimethylphenyl)methyl]azetidin-3-ol
• EN300-1806652

• Inchi： 1S/C12H17NO2/c1-8-3-10(4-9(2)11(8)14)5-12(15)6-13-7-12/h3-4,13-15H,5-7H2,1-2H3
• InChI Key： OBHODFYNJKQCHN-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C)C(=C(C)C=2)O)CNC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol

3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol: A Promising Compound in Medicinal Chemistry

The compound 3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol, with the CAS number 2228908-23-2, has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article delves into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Synthesis: 3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol is a small molecule characterized by a substituted azetidine ring and a hydroxy-functionalized aromatic ring. The presence of the hydroxy group and the dimethylphenyl substituents imparts specific chemical reactivity and biological activity to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the azetidine ring and the introduction of the aromatic substituents. Recent studies have explored various synthetic routes to optimize yield and purity, making it more accessible for further research and development.

Biological Activities: One of the key areas of interest for 3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol is its potential as a therapeutic agent. Research has shown that this compound exhibits significant biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. For instance, studies have demonstrated that it can effectively inhibit pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases. Additionally, its antioxidant properties have been linked to its ability to scavenge free radicals and reduce oxidative stress, which is crucial in various pathological conditions.

Clinical Applications: The potential clinical applications of 3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol are diverse. In neurodegenerative diseases such as Alzheimer's and Parkinson's disease, this compound has shown promise in protecting neurons from damage caused by oxidative stress and inflammation. Furthermore, its anti-inflammatory properties make it a potential candidate for treating conditions such as rheumatoid arthritis and other autoimmune disorders. Clinical trials are currently underway to evaluate its safety and efficacy in these applications.

Mechanisms of Action: Understanding the mechanisms by which 3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol exerts its biological effects is crucial for optimizing its therapeutic potential. Recent studies have identified several key pathways involved in its action. For example, it has been shown to modulate the expression of genes involved in inflammation and oxidative stress response. Additionally, it can interact with specific receptors or enzymes to exert its effects. These findings provide valuable insights into how this compound can be further developed for clinical use.

Current Research Trends: The field of medicinal chemistry is constantly evolving, and ongoing research on 3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol reflects this dynamic nature. Recent advancements include the development of novel derivatives with enhanced potency and selectivity. For instance, modifications to the azetidine ring or the aromatic substituents have led to compounds with improved pharmacokinetic properties and reduced side effects. These efforts aim to create more effective therapeutic agents for a wide range of diseases.

Conclusion: In summary, 3-(4-hydroxy-3,5-dimethylphenyl)methylazetidin-3-ol (CAS number 2228908-23-2) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for advancing treatments in various medical fields.